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Compound of Interest

Compound Name: N-Benzylphthalimide

Cat. No.: B1666794

CAS Number: 2142-01-0

This technical guide provides an in-depth overview of N-Benzylphthalimide, a significant
chemical compound utilized in various scientific domains. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
properties, synthesis, and potential biological relevance.

Chemical and Physical Properties

N-Benzylphthalimide, also known as 2-benzylisoindoline-1,3-dione, is a white to light yellow
crystalline powder.[1] Its core structure consists of a phthalimide group to which a benzyl group
is attached via the nitrogen atom.[2] This substitution influences its physical and chemical
characteristics, such as its solubility and reactivity.[1]

Table 1: Physicochemical Properties of N-
Benzylphthalimide
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Property Value Reference(s)

CAS Number 2142-01-0 [3114]

Molecular Formula C15H11NO2 [3][4]

Molecular Weight 237.25 g/mol [31[4]
White to light yellow crystalline

Appearance [1]
powder

Melting Point 114-116 °C [4]

N ) 393.1 °C at 760 mmHg

Boiling Point ) [1]
(estimated)

Density 1.311 g/cm3 [1]

Solubility Soluble in DMSO [1]

IUPAC Name 2-benzylisoindole-1,3-dione [3]

Table 2: Spectroscopic Data of N-Benzylphthalimide
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Spectroscopic Data

Key Features

Reference(s)

Infrared (IR) Spectrum

Characteristic strong carbonyl

(C=0) stretching bands around

1715cm—tand 1772 cm™1,

[5]

Mass Spectrum (MS)

Molecular ion peak (M+) at m/z

237. A prominent fragment is

the tropylium ion at m/z 91.

[1]

1H NMR

Signals corresponding to the
aromatic protons of the
phthalimide and benzyl
groups, and a characteristic
singlet for the methylene (-
CHz2-) protons.

[5]

13C NMR

Resonances for the carbonyl
carbons, aromatic carbons,

and the methylene carbon.

[5]

Experimental Protocols
Synthesis of N-Benzylphthalimide

Several methods are available for the synthesis of N-Benzylphthalimide. The Gabriel

synthesis is a classic and widely used method.[1]

Method 1: Gabriel Synthesis from Phthalimide and Benzyl Chloride

This method involves the N-alkylation of potassium phthalimide with benzyl chloride.

o Materials:

o Phthalimide

o Anhydrous potassium carbonate

o Benzyl chloride
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o Glacial acetic acid (for recrystallization)

e Procedure:

o An intimate mixture of 1.2 moles of anhydrous potassium carbonate and 2 moles of
phthalimide is prepared.

o 4 moles of benzyl chloride are added to this mixture.

o The reaction mixture is heated at 190°C under a reflux condenser for three hours.

o While the mixture is still hot, excess benzyl chloride is removed by steam distillation.

o As the distillation proceeds, N-Benzylphthalimide crystallizes. The mixture is then cooled
rapidly with vigorous agitation.

o The solid product is collected by filtration on a Bichner funnel and washed thoroughly with
water.

o The crude product is then washed with 60% ethanol.

o The final product is purified by recrystallization from glacial acetic acid to yield colorless
crystals.

Method 2: Synthesis from Phthalic Anhydride and Benzylamine

This method involves the condensation of phthalic anhydride with benzylamine.

o Materials:

o Phthalic anhydride

o Benzylamine

o Glacial acetic acid

e Procedure:

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Equimolar amounts of phthalic anhydride and benzylamine are dissolved in glacial acetic

acid.
o The solution is refluxed for a sufficient time to complete the reaction.
o Upon cooling, the N-Benzylphthalimide product crystallizes out of the solution.

o The crystals are collected by filtration, washed with a small amount of cold solvent, and
dried.

Diagram 1: General Workflow for the Synthesis of N-
Benzylphthalimide
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Synthesis of N-Benzylphthalimide Workflow
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Caption: A flowchart illustrating two common synthetic routes to N-Benzylphthalimide.
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Purification by Recrystallization

Recrystallization is a standard procedure to purify the crude N-Benzylphthalimide.

» Solvent Selection: Glacial acetic acid is a suitable solvent for the recrystallization of N-
Benzylphthalimide.

e Procedure:

o The crude N-Benzylphthalimide is dissolved in a minimum amount of hot glacial acetic
acid to form a saturated solution.

o The hot solution is filtered by gravity to remove any insoluble impurities.

o The filtrate is allowed to cool slowly to room temperature, followed by further cooling in an
ice bath to promote crystallization.

o The resulting crystals are collected by suction filtration.

o The crystals are washed with a small amount of cold solvent to remove residual soluble
impurities.

o The purified crystals are then dried in a vacuum oven.

Biological Activity and Signaling Pathways

While N-Benzylphthalimide itself has been investigated for some biological activities, detailed
mechanistic studies elucidating its direct interaction with specific signaling pathways are
limited.[1] However, research on structurally related phthalimide derivatives provides insights
into potential mechanisms of action.

Antimicrobial Activity: Phthalimide derivatives have been reported to exhibit antimicrobial
properties. The proposed mechanism for some antifungal phthalimides involves the inhibition of
ergosterol biosynthesis, a crucial component of the fungal cell membrane.[6] The antibacterial
action may involve disruption of the bacterial cell membrane or other intracellular targets.[6]

Antitumor Activity and Signaling Pathways of Related Compounds:
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Direct evidence for N-Benzylphthalimide's role in specific cancer signaling pathways is not yet
well-established. However, studies on closely related analogs offer valuable perspectives:

« mMTOR Pathway: N-Hydroxyphthalimide, a structural analog, has been shown to exhibit
antitumor activity by suppressing the mTOR (mammalian target of rapamycin) signaling
pathway.[7][8] The mTOR pathway is a central regulator of cell growth, proliferation, and
survival, and its dysregulation is common in many cancers.[7] N-Hydroxyphthalimide was
found to inhibit both mTORC1 and mTORC2 complexes, leading to cell cycle arrest and
apoptosis in cancer cells.[7]

e Hedgehog Pathway: Derivatives of benzylphthalazine, which share structural similarities with
N-benzylphthalimide, have been synthesized and evaluated as inhibitors of the Hedgehog
signaling pathway.[2] The Hedgehog pathway plays a critical role in embryonic development
and its aberrant activation is implicated in the development of several cancers.[9]

The direct molecular targets and the precise signaling cascades modulated by N-
Benzylphthalimide remain an active area for future research.

Diagram 2: The mTOR Signaling Pathway (Inhibited by
N-Hydroxyphthalimide, a related compound)
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Simplified mTOR Signaling Pathway
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Caption: The mTOR pathway, a key regulator of cell growth, inhibited by N-Hydroxyphthalimide.

Applications in Research and Development
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N-Benzylphthalimide serves as a versatile building block in organic synthesis and medicinal
chemistry.

e Protecting Group for Amines: The phthalimide group is a well-established protecting group
for primary amines, notably in the Gabriel synthesis of amines.[1]

» Precursor for Biologically Active Molecules: It is a key intermediate in the synthesis of
various derivatives that are being investigated for a range of therapeutic applications,
including as potential antibacterial and anticancer agents.[1][10]

o Chemical Research: N-Benzylphthalimide is used in studies of reaction mechanisms, such
as nucleophilic substitution and hydrolysis.[1]

Safety and Handling

N-Benzylphthalimide is harmful if swallowed.[3] Standard laboratory safety precautions
should be observed when handling this compound, including the use of personal protective
equipment such as gloves, safety glasses, and a lab coat. It should be handled in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS).

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific or medical advice. Always consult the relevant Safety
Data Sheet (SDS) before handling any chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Benzylphthalimide | 2142-01-0 | Benchchem [benchchem.com]

e 2. Synthesis and evaluation of novel benzylphthalazine derivatives as hedgehog signaling
pathway inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. Benzylphthalimide | C15H11NO2 | CID 75059 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://www.benchchem.com/product/b1666794
https://www.benchchem.com/product/b1666794
https://www.researchgate.net/figure/Reaction-mechanism-for-N-aminophthalimide-derivatives-synthesis_fig2_344334427
https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://www.benchchem.com/product/b1666794
https://www.benchchem.com/product/b1666794?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylphthalimide
https://www.benchchem.com/product/b1666794?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1666794
https://pubmed.ncbi.nlm.nih.gov/27180012/
https://pubmed.ncbi.nlm.nih.gov/27180012/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylphthalimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Inhibition of the Hedgehog Signaling Pathway Depresses the Cigarette Smoke-Induced
Malignant Transformation of 16HBE Cells on a Microfluidic Chip - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Antimicrobial Investigation of Phthalimide and N-Phthaloylglycine Esters: Activity,
Mechanism of Action, Synergism and Ecotoxicity - PMC [pmc.ncbi.nim.nih.gov]

7. N-Hydroxyphthalimide exhibits antitumor activity by suppressing mTOR signaling pathway
in BT-20 and LoVo cells - PMC [pmc.ncbi.nim.nih.gov]

8. N-Hydroxyphthalimide exhibits antitumor activity by suppressing mTOR signaling pathway
in BT-20 and LoVo cells - PubMed [pubmed.ncbi.nim.nih.gov]

9. Inhibitors of Hedgehog Acyltransferase Block Sonic Hedgehog Signaling - PMC
[pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [N-Benzylphthalimide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666794#n-benzylphthalimide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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